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Introduction
IRX4204 is a potent and highly selective second-generation agonist of the Retinoid X Receptor

(RXR).[1] As a rexinoid, IRX4204 binds to and activates RXRs, which are nuclear receptors

that play a crucial role in regulating gene expression involved in cell differentiation, proliferation,

apoptosis, and inflammation.[1][2] Upon activation, RXRs form heterodimers with other nuclear

receptors, such as Retinoic Acid Receptors (RARs), Peroxisome Proliferator-Activated

Receptors (PPARs), and Liver X Receptors (LXRs), to modulate the transcription of a wide

array of target genes.[2] IRX4204 has demonstrated potential as an antineoplastic,

neuroprotective, and immunomodulatory agent.[1][3] In oncology, it has been shown to inhibit

the growth of various cancer cell lines, including those resistant to other targeted therapies.[2]

[4] These application notes provide detailed protocols for key in vitro cell-based assays to

evaluate the biological effects of IRX4204.

Mechanism of Action: Signaling Pathway
IRX4204 exerts its effects by binding to RXRs, which then partner with other nuclear receptors

to regulate gene transcription. This process influences multiple downstream cellular pathways.
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In the context of cancer, particularly HER2-positive breast cancer, IRX4204 has been shown to

modulate lipid metabolism and induce senescence and apoptosis.[2][4] In the immune system,

IRX4204 promotes the differentiation of regulatory T cells (Tregs) while inhibiting the

development of pro-inflammatory Th17 cells, highlighting its immunoregulatory potential.[1][5]
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General Experimental Workflow for IRX4204 Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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